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Compound of Interest

Compound Name: Z-Ala-his-OH
CAS No.: 79458-92-7
Cat. No.: B3284973
Get Quote
. J

Executive Summary

This guide establishes the authoritative protocol for the disposal of Z-Ala-His-OH, a protected
dipeptide reagent commonly used in enzymatic studies and peptide synthesis. While Z-Ala-
His-OH is not classified as acutely toxic (P-listed) under RCRA regulations, it is a chemical
intermediate that requires strict adherence to hazardous waste incineration protocols.

Core Directive: Do not dispose of Z-Ala-His-OH via municipal drains or general refuse. Its
nitrogenous content and biological activity potential necessitate thermal destruction to prevent
environmental persistence.

Chemical Characterization & Hazard Identification

Before disposal, the material must be characterized to determine the correct waste stream.[1]
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Property

Specification

Operational Implication

Chemical Name

N-Benzyloxycarbonyl-L-alanyl-
L-histidine

Organic peptide derivative.

Physical State

White to off-white powder

Classify as Solid Chemical
Waste if dry.

Solubility

Soluble in DMSO, DMF, Dilute
Acid

If dissolved, solvent dictates

disposal stream.

Storage Class

11 (Combustible Solids)

Keep away from oxidizers and

open flames.[2]

Primary Hazards

H315 (Skin Irrit.), H319 (Eye
Irrit.)[3]

Standard PPE (Nitrile gloves,

safety glasses) required.[4]

Expert Insight: The "Z" (Benzyloxycarbonyl) group adds significant organic bulk to the molecule,

reducing its water solubility compared to free peptides. Consequently, attempting to dilute this

substance with water for drain disposal is not only non-compliant but physically ineffective, often

resulting in precipitation and plumbing blockages.

Step-by-Step Disposal Protocol
Scenario A: Disposal of Solid Reagent (Expired or

Excess)

Applicability: Pure powder in original vials or weigh boats.

o Containment: Do not empty loose powder into a large drum. Keep the substance in its

primary vial.

o Secondary Packaging: Place the primary vial into a clear, sealable polyethylene bag (e.g.,

Ziploc).
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» Labeling: Affix a hazardous waste tag.
o Constituents: "Z-Ala-His-OH (99%)"
o Hazard Checkbox: Check "Toxic" and "Irritant."

o Accumulation: Deposit into the Solid Hazardous Waste Drum (usually black or blue bin)
designated for incineration.

Scenario B: Disposal of Reaction Mixtures (Liquid
Waste)

Applicability: Z-Ala-His-OH dissolved in solvents (e.g., HPLC waste, synthesis mother liquor).
The disposal path is dictated strictly by the solvent carrier, not the peptide itself.
« |dentify Solvent Base:
o Halogenated: DCM (Dichloromethane), Chloroform.
o Non-Halogenated: Methanol, Acetonitrile, DMF, DMSO, Acetone.
e Segregation:

o Pour into the appropriate carboy (Red can for Flammable/Non-Halogenated; Yellow/Safety
can for Halogenated).

o Record Keeping: Log the approximate concentration of Z-Ala-His-OH on the waste log
sheet. Even trace amounts of histidine derivatives can interfere with downstream water
treatment if misrouted.

Scenario C: Empty Container Management (RCRA
Compliance)

Applicability: "Empty" glass vials or plastic bottles that held Z-Ala-His-OH.

To classify a container as "RCRA Empty" and safe for glass recycling or general trash, you
must follow the Triple Rinse Rule:
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+ Rinse 1: Add a solvent capable of dissolving the residue (Methanol or Ethanol is
recommended for Z-protected peptides). Shake well. Decant rinsate into Liquid Organic
Waste.

* Rinse 2: Repeat with solvent. Decant into waste.

* Rinse 3: Repeat with solvent.[5] Decant into waste.

o Defacement: Cross out the original label using a permanent marker. Write "EMPTY" clearly.
» Disposal: Place the dry, defaced container in the Laboratory Glass bin (or trash if plastic).

Decision Logic & Workflow

The following diagram illustrates the decision-making process for segregating Z-Ala-His-OH
waste.

Waste: Z-Ala-His-OH

Determine Physical State

i T

Solid (Powder) Liquid (Solution) Empty Container

Incineration Stream

Double Bag & Label Identify Solvent Triple Rinse with MeOH
‘Solid Chemical Waste' (Collect Rinsate as Liquid Waste)

Deface Label &
Glass/Trash Bin

Halogenated Non-Halogenated

(DCM, Chloroform) (MeOH, DMF, DMSO)
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Figure 1: Decision logic for the segregation of Z-Ala-His-OH waste streams. Color coding
indicates distinct handling categories.

Emergency Procedures (Spill Response)

In the event of a spill, Z-Ala-His-OH poses a low immediate threat but must be contained to
prevent tracking.

o PPE: Don nitrile gloves, lab coat, and safety goggles.[4]

e Dry Spill:

o

Do not use compressed air.

o

Use a scoop or dustpan to collect the bulk powder.

[¢]

Wipe the area with a damp paper towel (water/ethanol mixture).

[e]

Dispose of all cleanup materials as Solid Chemical Waste.
o Wet Spill:

o Cover with an absorbent pad or vermiculite.

o Scoop into a sealable bag.

o Clean surface with soap and water.[1][2][6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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